Cas no 361173-62-8 (methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate
• CAS No: 361173-62-8
• MF: C₂₀H₁₃NO₅S
• MW: 379.385924100876
• CID: 6465443
• PubChem ID: 4216380
• Update Time: 2025-07-02

methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate
• SR-01000445861
• 361173-62-8
• Oprea1_093940
• SR-01000445861-1
• methyl 3-(4-oxo-4H-chromene-2-carboxamido)benzo[b]thiophene-2-carboxylate
• F0816-0226
• AKOS024600445
• methyl 3-[(4-oxochromene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate

• Inchi： 1S/C20H13NO5S/c1-25-20(24)18-17(12-7-3-5-9-16(12)27-18)21-19(23)15-10-13(22)11-6-2-4-8-14(11)26-15/h2-10H,1H3,(H,21,23)
• InChI Key： ZSLARODTJIZKGG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CC=CC1=2)NC(C1=CC(C2C=CC=CC=2O1)=O)=O

Computed Properties

• Exact Mass: 379.05144369g/mol
• Monoisotopic Mass: 379.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 110Ų

Additional information on methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate

Introduction to Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate (CAS No. 361173-62-8)

Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate, a compound with the chemical formula C₂₁H₁₃N₃O₅, is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique CAS number 361173-62-8, belongs to a class of heterocyclic structures that exhibit promising biological activities. The intricate architecture of this molecule, featuring a benzothiophene core linked to a chromene moiety, makes it a subject of intense study for its potential therapeutic applications.

The molecular structure of Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate is characterized by its rich system of conjugated double bonds and functional groups. The presence of an amide group at the 2-position of the chromene ring and a carboxylate ester at the 2-position of the benzothiophene ring contributes to its unique reactivity and interaction with biological targets. This structural complexity has led researchers to explore its potential as a scaffold for developing novel pharmaceutical agents.

In recent years, there has been growing interest in harnessing the biological properties of chromene and benzothiophene derivatives. These heterocyclic systems have shown remarkable efficacy in various pharmacological contexts, including anti-inflammatory, antioxidant, and anticancer applications. The amide linkage in Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate not only enhances its solubility but also facilitates its interaction with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Studies have demonstrated that analogs of chromene and benzothiophene can selectively target enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses and tumor growth. The amide group in Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate is particularly noteworthy, as it can be engineered to optimize binding affinity and selectivity against these targets.

Furthermore, the carboxylate ester moiety at the 2-position of the benzothiophene ring offers an additional site for chemical modification. This feature allows for the development of libraries of derivatives with tailored pharmacokinetic properties, such as improved bioavailability or prolonged half-life. Such modifications are critical for translating promising preclinical findings into effective clinical therapies.

The synthesis of Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of chromene and benzothiophene derivatives. The key steps typically include condensation reactions to form the amide bond, followed by esterification to introduce the carboxylate group. These synthetic strategies have been optimized over time to ensure high yields and purity, making the compound readily accessible for further biological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate with biological targets. Molecular docking studies have revealed that this compound can bind effectively to pockets on enzymes such as COX and LOX, thereby inhibiting their activity. These computational insights have guided experimental efforts to refine the structure-function relationships within this class of molecules.

The pharmacological profile of Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, animal models have shown promising results in terms of tumor growth inhibition when treated with this compound or its derivatives.

The potential therapeutic applications of Methyl 3-(4-oxo-4H-chromene-2-amido)-1-benzothiophene-2-carboxylate extend beyond oncology. Research suggests that this molecule may also have utility in treating neurological disorders by interacting with specific receptors or enzymes implicated in these conditions. The ability to fine-tune its structure allows for targeted development against a wide range of diseases.

In conclusion, Methyl 3-(4-oxo-4H-chromone-2-amido-1-benzothiophenoe-2-carboxylate (CAS No.361173-62-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanism of action, this compound holds great promise for addressing unmet medical needs across multiple disease areas.